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Introduction

Brazilein, the oxidized form of the natural dye brazilin extracted from the heartwood of trees of
the genus Caesalpinia, is a versatile nuclear stain.[1] Chemically, it is closely related to
hematoxylin, the cornerstone of routine histological staining, and serves as a potent substitute.
[1][2] Like hematoxylin, brazilein forms a complex with a metallic mordant, typically aluminum
or iron, to stain nuclear chromatin.[1][3] However, instead of the blue-purple hue imparted by
hematoxylin, brazilein stains nuclei a vibrant red or reddish-brown.

These application notes provide detailed protocols for the use of brazilein in combination with
other stains for the differential diagnosis of various tissue components. The protocols
presented here are adaptations of standard histological techniques, with brazilein substituted
for hematoxylin to offer an alternative color profile for microscopic analysis. This can be
particularly useful for researchers who are red-green colorblind or for specific imaging
applications where a red nuclear stain provides better contrast.

l. Brazilein and Eosin (B&E) Staining for General
Tissue Morphology

Application:
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The Brazilein and Eosin (B&E) stain is a direct adaptation of the standard Hematoxylin and
Eosin (H&E) stain. It is used for the routine examination of tissue morphology, providing a clear
differentiation between the nucleus and cytoplasm. This combination is fundamental in
histopathology for observing cellular arrangements, tissue architecture, and identifying
pathological changes.

Principle:

Brazilein, with an aluminum mordant, functions as a basic dye, staining acidic (basophilic)
structures, primarily the heterochromatin and nucleoli within the cell nucleus, a reddish-brown.
Eosin Y, an acidic dye, counterstains basic (acidophilic) structures, such as the cytoplasm and
extracellular proteins, in varying shades of pink and red.

Expected Staining Results:

Tissue Component Staining Color
Nuclei Red to dark red
Cytoplasm Pink to red
Muscle fibers Deep pink/red
Erythrocytes Cherry red
Collagen Pale pink

Experimental Protocol: Brazilein and Eosin (B&E)
Staining

Reagents:

» Brazilein Staining Solution:

o

Brazilin: 1 g

95% Ethanol: 5 ml

[¢]

[¢]

Potassium or Ammonium Alum: 50 g
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o Distilled Water: 1000 ml
o Sodium lodate: 0.2 g

o Glacial Acetic Acid: 20 ml

» 1% Eosin Y Stock Solution:
o EosinY:1g
o Distilled Water: 100 ml
e Eosin Y Working Solution:
o 1% Eosin Y Stock Solution: 1 part
o 95% Ethanol: 3 parts
o Glacial Acetic Acid: 2 drops per 100 ml
 Acid Alcohol (1% HCI in 70% ethanol)
e Scott's Tap Water Substitute (optional, for bluing)
o Ethanol solutions (70%, 95%, and 100%)
o Xylene or xylene substitute
e Resinous mounting medium
Procedure:
o Deparaffinization and Rehydration:
o Immerse slides in xylene (2 changes of 5 minutes each).
o Transfer through 100% ethanol (2 changes of 3 minutes each).

o Transfer through 95% ethanol (2 changes of 3 minutes each).
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o Rinse in running tap water for 5 minutes.
o Brazilein Staining:
o Immerse slides in Brazilein staining solution for 5-10 minutes.
o Rinse in running tap water for 5 minutes.
« Differentiation:
o Dip slides in 1% acid-alcohol for a few seconds to remove excess stain.
o Rinse immediately in running tap water.
e Bluing:

o Immerse slides in Scott's tap water substitute or a weak alkaline solution until nuclei turn a
crisp red.

o Rinse in running tap water for 5 minutes.
e Eosin Counterstaining:
o Immerse slides in Eosin Y working solution for 1-3 minutes.
o Rinse briefly in running tap water.
e Dehydration, Clearing, and Mounting:
o Dehydrate through graded ethanol solutions (95% and 100%).
o Clear in xylene (2 changes of 5 minutes each).

o Mount with a resinous mounting medium.
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E Tissue Preparation Staining Procedure Final Steps
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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